Cas no 1804137-85-6 (Ethyl 3-hydroxy-5-nitroisonicotinate)

• Product Name: Ethyl 3-hydroxy-5-nitroisonicotinate
• CAS No: 1804137-85-6
• MF: C₈H₈N₂O₅
• MW: 212.15952205658
• CID: 4906685
• Update Time: 2025-11-06

Ethyl 3-hydroxy-5-nitroisonicotinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxy-5-nitroisonicotinate

• Inchi： 1S/C8H8N2O5/c1-2-15-8(12)7-5(10(13)14)3-9-4-6(7)11/h3-4,11H,2H2,1H3
• InChI Key： KJWRUVDYAKBIDV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(=CN=CC=1[N+](=O)[O-])O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 252
• XLogP3: 1.1
• Topological Polar Surface Area: 105

Additional information on Ethyl 3-hydroxy-5-nitroisonicotinate

Ethyl 3-hydroxy-5-nitroisonicotinate (CAS No. 1804137-85-6): A Comprehensive Overview

Ethyl 3-hydroxy-5-nitroisonicotinate (CAS No. 1804137-85-6) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, exhibits a range of potential applications, particularly in the development of novel therapeutic agents and biochemical studies. The nitro and hydroxy functional groups present in its molecular framework contribute to its distinct chemical properties, making it a subject of intense interest for researchers.

The molecular formula of Ethyl 3-hydroxy-5-nitroisonicotinate can be represented as C₉H₉O₆N₂. This structure places it within the class of nitroaromatic compounds, which are known for their diverse biological activities. The presence of both hydroxyl and nitro groups imparts reactivity that is useful in synthetic chemistry, enabling modifications that can lead to the development of new derivatives with enhanced pharmacological properties.

In recent years, Ethyl 3-hydroxy-5-nitroisonicotinate has been studied for its potential role in drug discovery. Researchers have been particularly interested in its ability to interact with biological targets, which may lead to the development of treatments for various diseases. The compound's structural features suggest that it could serve as a precursor in the synthesis of more complex molecules designed to modulate specific biological pathways.

One of the most compelling aspects of Ethyl 3-hydroxy-5-nitroisonicotinate is its versatility in chemical reactions. The nitro group can be reduced to an amine, while the hydroxyl group can participate in esterification or ether formation. These reactions open up numerous possibilities for creating analogs with tailored properties. For instance, researchers have explored its use in generating compounds that exhibit anti-inflammatory or antimicrobial effects.

The synthesis of Ethyl 3-hydroxy-5-nitroisonicotinate typically involves multi-step organic reactions, starting from readily available precursors such as isonicotinic acid derivatives. The introduction of the nitro group is often achieved through nitration reactions, while the hydroxyl group is typically incorporated via hydroxylation or oxidation processes. These synthetic routes highlight the compound's accessibility and suitability for further derivatization.

Recent studies have also focused on the pharmacokinetic behavior of Ethyl 3-hydroxy-5-nitroisonicotinate. Understanding how this compound is metabolized and excreted in vivo is crucial for optimizing its therapeutic potential. Preliminary findings suggest that it undergoes biotransformation pathways that could be exploited to enhance its bioavailability or reduce toxicity. These insights are valuable for designing clinical trials and formulating dosing regimens.

The role of Ethyl 3-hydroxy-5-nitroisonicotinate in medicinal chemistry extends beyond simple intermediates. Its unique structural motifs make it a valuable scaffold for designing molecules with improved pharmacological profiles. By leveraging computational methods and high-throughput screening, researchers can rapidly identify derivatives with enhanced binding affinity or selectivity for target enzymes and receptors.

In conclusion, Ethyl 3-hydroxy-5-nitroisonicotinate (CAS No. 1804137-85-6) represents a promising compound in the realm of chemical biology and drug development. Its structural features, reactivity, and potential applications make it a compelling subject for further investigation. As research continues to uncover new ways to utilize this molecule, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents.